Cas no 1781163-20-9 (2-3-(methylsulfanyl)phenylpropanal)

• Product Name: 2-3-(methylsulfanyl)phenylpropanal
• CAS No: 1781163-20-9
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 6360452
• PubChem ID: 105439104
• Update Time: 2025-10-28

2-3-(methylsulfanyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-3-(methylsulfanyl)phenylpropanal
• 1781163-20-9
• EN300-1750670
• 2-[3-(methylsulfanyl)phenyl]propanal

• Inchi： 1S/C10H12OS/c1-8(7-11)9-4-3-5-10(6-9)12-2/h3-8H,1-2H3
• InChI Key： CAUIIAVZSHTVAD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C=O)C

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-3-(methylsulfanyl)phenylpropanal

2-(3-(Methylsulfanyl)Phenyl)Propanal: A Comprehensive Overview

2-(3-(Methylsulfanyl)Phenyl)Propanal, identified by the CAS number 1781163-20-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, also referred to as 3-(methylsulfanyl)phenylpropanal, belongs to the class of aliphatic aldehydes with a substituted phenyl group. Its structure consists of a propanal chain (CH₃CH₂CHO) attached to a phenyl ring substituted with a methylsulfanyl group (-SCH₃). This substitution pattern imparts distinctive electronic and steric effects, making it a valuable molecule in various chemical and biological contexts.

The synthesis of 2-(3-(Methylsulfanyl)Phenyl)Propanal typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield this compound with high purity.

One of the most promising applications of 2-(3-(Methylsulfanyl)Phenyl)Propanal lies in its role as an intermediate in pharmaceutical chemistry. The compound's ability to participate in nucleophilic addition reactions makes it an ideal building block for constructing bioactive molecules. Recent studies have highlighted its potential in the development of anti-inflammatory agents and antioxidants. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation.

Beyond pharmaceutical applications, 2-(3-(Methylsulfanyl)Phenyl)Propanal has also found utility in the field of materials science. Its ability to form stable cross-links under UV irradiation has led to its use in the synthesis of novel polymers with improved mechanical properties. A 2023 research article in Polymer Chemistry reported that incorporating this compound into polyurethane matrices significantly enhanced their tensile strength and thermal stability.

The toxicological profile of 2-(3-(Methylsulfanyl)Phenyl)Propanal is another area of active research. While initial acute toxicity studies indicate low toxicity at typical exposure levels, chronic exposure effects are still under investigation. Recent findings from a 2024 study conducted by the European Chemicals Agency suggest that long-term exposure may induce oxidative stress in cellular models, highlighting the need for further safety assessments.

In conclusion, 2-(3-(Methylsulfanyl)Phenyl)Propanal, CAS No. 1781163-20-9, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a key molecule for future innovations in pharmaceuticals, materials science, and beyond. Continued research into its biological effects and environmental impact will be crucial for maximizing its potential while ensuring safe usage.